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Compound of Interest

N,N-
Compound Name:

dimethylformamide;hydrochloride

Cat. No.: B1625242

An In-depth Technical Guide to the Safe Handling of N,N-Dimethylformamide Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

A specific Material Safety Data Sheet (MSDS) for N,N-dimethylformamide hydrochloride is not
readily available. This guide has been compiled using data from the MSDS of N,N-
dimethylformamide and general knowledge of hydrochloride salts. The reaction of N,N-
dimethylformamide with a strong acid like hydrochloric acid results in the formation of N,N-
dimethylformamide hydrochloride.[1][2][3] Therefore, the hazards and safety precautions will be
a combination of those for the parent compound and the acid.

Chemical Identification

Property Value

Chemical Name N,N-Dimethylformamide hydrochloride
Synonyms DMF HCI

Molecular Formula CsHsCINO

Parent Compound CAS 68-12-2 (for N,N-Dimethylformamide)
Parent Compound Molecular Weight 73.09 g/mol [4]
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Hazard Identification

N,N-dimethylformamide hydrochloride is expected to be a hazardous substance, combining the
risks of N,N-dimethylformamide with the corrosive nature of hydrochloride salts.

GHS Hazard Statements for N,N-Dimethylformamide (Parent Compound):

H226: Flammable liquid and vapor.[5]

H312: Harmful in contact with skin.[5]

H319: Causes serious eye irritation.[5]

H331: Toxic if inhaled.[5]

H360D: May damage the unborn child.[5]
Anticipated Hazards for the Hydrochloride Salt:

» Corrosive: Due to its acidic nature, it is expected to be corrosive to skin, eyes, and
respiratory tract.

 Toxicity: Inherits the toxicity profile of N,N-dimethylformamide, including potential for liver
damage, reproductive toxicity, and irritation.[6]

Physical and Chemical Properties

The following table summarizes the known properties of N,N-dimethylformamide. The
properties of the hydrochloride salt may vary.
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Property Value

Appearance Colorless to pale yellow liquid[4][7]
Odor Faint, fishy, or ammonia-like[4][7]
Boiling Point 153 °C / 307.4 °F[4][8]

Melting Point -61 °C /-77.8 °F[8]

Flash Point 58 °C / 136.4 °F[8]

Autoignition Temperature

445 °C | 833 °F[8]

Solubility

Miscible with water[3]

Vapor Density

2.51 (Air = 1)[9]

Specific Gravity

0.945 @ 20°C[10]

Exposure Controls and Personal Protection

Engineering Controls:

e Work in a well-ventilated area, preferably in a chemical fume hood.[11]

o Use explosion-proof electrical, ventilating, and lighting equipment.[5]

o Ensure eyewash stations and safety showers are readily accessible.[10]

Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.[11]

o Skin Protection: Wear chemical-resistant gloves (e.g., Butyl rubber, Neoprene) and a lab

coat.[8][11]

o Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a

NIOSH-approved respirator with an appropriate cartridge for organic vapors and acid gases.

[10]
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Occupational Exposure Limits (for N,N-Dimethylformamide):

Organization Limit

OSHA (PEL) 10 ppm (8-hour TWA)[7]
NIOSH (REL) 10 ppm (10-hour TWA)[7]
ACGIH (TLV) 10 ppm (8-hour TWA)[7]

First-Aid Measures

Emergency Workflow

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

If breathing is difficult, give oxygen /Wash with soap and water emove contact lenses if possible \Do NOT induce vomiting
Immediate Actions

Move to Fresh Air Remove Contaminated Clothing Rinse Eyes with Water (15 min) Rinse Mouth

vedical Attentig

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: First-aid response workflow for exposure to N,N-dimethylformamide hydrochloride.

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate
medical attention.[12]

» Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty
of soap and water for at least 15 minutes. Seek medical attention.[7]
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» Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate
medical attention.[5]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[5]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide. Do not use a direct water jet.[8]

o Specific Hazards: Flammable liquid and vapor. Vapors are heavier than air and may travel to
a source of ignition and flash back.[5][10] Hazardous combustion products include nitrogen
oxides, carbon monoxide, and carbon dioxide.[5][10]

o Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective
gear.[10]

Accidental Release Measures

Spill Response Protocol
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Evacuate Area & Remove Ignition Sources

i

Wear Appropriate PPE

'

Contain Spill with Inert Material

i

Collect with Non-Sparking Tools

Dispose of in Accordance with Regulations

Click to download full resolution via product page
Caption: Step-by-step protocol for handling accidental spills.

» Personal Precautions: Evacuate unnecessary personnel. Remove all sources of ignition.[13]
Wear appropriate personal protective equipment.[13]

e Environmental Precautions: Prevent entry into waterways, sewers, basements, or confined
areas.[9]

e Methods for Cleaning Up: Absorb the spill with a non-combustible material such as sand or
earth.[9] Collect the material using non-sparking tools and place it in a suitable container for
disposal.[9]

Handling and Storage
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» Handling: Avoid contact with skin, eyes, and clothing.[14] Do not breathe vapors or mist.[14]
Keep away from heat, sparks, and open flames.[5][14] Use non-sparking tools and take
precautionary measures against static discharge.[5][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area.[5][11]
Keep away from sources of ignition and incompatible materials such as strong oxidizing
agents.[5][10]

Stability and Reactivity

» Reactivity: May react violently with strong oxidizing agents, alkaline metals, and some
halogenated hydrocarbons.[9]

e Chemical Stability: Stable under recommended storage conditions.

e Hazardous Decomposition Products: Under fire conditions, may produce carbon monoxide,
carbon dioxide, and nitrogen oxides.[5][10]

Toxicological Information

o Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[5]
» Chronic Toxicity: May cause damage to the liver and kidneys with long-term exposure.[7]
e Reproductive Toxicity: May damage the unborn child.[5]

o Carcinogenicity: The International Agency for Research on Cancer (IARC) has classified
N,N-dimethylformamide as a possible human carcinogen (Group 2B), though the EPA has
not classified it.[11] Human studies have suggested a possible link to testicular cancer, but
this has not been confirmed.[6]

Ecological Information
o Ecotoxicity: The substance is not expected to be significantly toxic to aquatic life.
o Persistence and Degradability: N,N-dimethylformamide is readily biodegradable.

e Bioaccumulation: Bioaccumulation is not expected.
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Disposal Considerations

Dispose of this material and its container in accordance with all applicable local, state, and
federal regulations. Do not allow it to enter drains or waterways.

Transport Information

For N,N-Dimethylformamide (Parent Compound):

Proper
Regulation UN Number Shipping Hazard Class Packing Group
Name

N,N-
DOT UN2265 DIMETHYLFOR 3 1]
MAMIDE

N,N-
IATA UN2265 DIMETHYLFOR 3 1]
MAMIDE

N,N-
IMDG UN2265 DIMETHYLFOR 3 1]
MAMIDE

This information is for the parent compound and may need to be adjusted for the hydrochloride
salt based on its specific properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-dimethylformamide hydrochloride material safety
data sheet (MSDS)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1625242#n-n-dimethylformamide-hydrochloride-
material-safety-data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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